(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid
(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid
Brand Name:
Vulcanchem
CAS No.:
177659-78-8
VCID:
VC0069422
InChI:
InChI=1S/C14H19NO4/c1-3-7-12(13(16)17)15(2)14(18)19-10-11-8-5-4-6-9-11/h4-6,8-9,12H,3,7,10H2,1-2H3,(H,16,17)/t12-/m0/s1
SMILES:
CCCC(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1
Molecular Formula:
C14H19NO4
Molecular Weight:
265.3 g/mol
(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid
CAS No.: 177659-78-8
Main Products
VCID: VC0069422
Molecular Formula: C14H19NO4
Molecular Weight: 265.3 g/mol
![(2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid - 177659-78-8](/images/no_structure.jpg)
| CAS No. | 177659-78-8 |
|---|---|
| Product Name | (2S)-2-[Methyl(phenylmethoxycarbonyl)amino]pentanoic acid |
| Molecular Formula | C14H19NO4 |
| Molecular Weight | 265.3 g/mol |
| IUPAC Name | (2S)-2-[methyl(phenylmethoxycarbonyl)amino]pentanoic acid |
| Standard InChI | InChI=1S/C14H19NO4/c1-3-7-12(13(16)17)15(2)14(18)19-10-11-8-5-4-6-9-11/h4-6,8-9,12H,3,7,10H2,1-2H3,(H,16,17)/t12-/m0/s1 |
| Standard InChIKey | OAQJUVKEWIMVQV-LBPRGKRZSA-N |
| Isomeric SMILES | CCC[C@@H](C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 |
| SMILES | CCCC(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 |
| Canonical SMILES | CCCC(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1 |
| PubChem Compound | 7006663 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume